Cas no 2229225-84-5 (2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene)

• Product Name: 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene
• CAS No: 2229225-84-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6547690
• PubChem ID: 165784060
• Update Time: 2025-07-15

2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene
• 2229225-84-5
• [2-(aminomethyl)-4-methylpent-1-en-3-yl]benzene
• EN300-1876892

• Inchi： 1S/C13H19N/c1-10(2)13(11(3)9-14)12-7-5-4-6-8-12/h4-8,10,13H,3,9,14H2,1-2H3
• InChI Key： WWJYVQZPKOIECZ-UHFFFAOYSA-N
• SMILES： NCC(=C)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene

Introduction to 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene (CAS No. 2229225-84-5)

2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene, identified by the Chemical Abstracts Service (CAS) number 2229225-84-5, is a complex organic compound with a unique molecular structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features an aromatic benzene ring substituted with a branched alkyl chain containing an amino group, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene is C₁₃H₁₉N, and its molecular weight is approximately 189.30 g/mol. The compound's structure includes a benzene ring attached to a 4-methylpent-1-en-3-yl group, which itself is substituted with an aminomethyl group. This unique arrangement of functional groups provides the molecule with distinct chemical properties and reactivity profiles.

In recent years, there has been growing interest in the use of 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene as a building block for the synthesis of bioactive compounds and pharmaceutical intermediates. The presence of the amino group and the alkyl chain offers multiple points of functionalization, allowing for the creation of diverse derivatives with potential therapeutic applications. For instance, studies have shown that compounds derived from this structure can exhibit anti-inflammatory, anti-cancer, and neuroprotective properties.

The synthesis of 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene typically involves multi-step reactions, starting from readily available starting materials. One common approach is to begin with an alkyne or alkene derivative, which is then functionalized through a series of reactions such as hydrogenation, substitution, and coupling reactions. The final step often involves the introduction of the amino group via reductive amination or other nitrogen-containing reagents.

The physical properties of 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene are also noteworthy. It is generally a colorless liquid or solid at room temperature, depending on the specific conditions and purity. The compound has a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point and boiling point can vary based on the exact conditions and purity level.

In terms of safety and handling, while 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene is not classified as a hazardous material under current regulations, it should still be handled with care in a well-ventilated area to avoid inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound.

The potential applications of 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene are diverse and promising. In pharmaceutical research, it has been explored as a precursor for the synthesis of novel drugs targeting various diseases. For example, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and other inflammatory disorders.

In materials science, the unique chemical structure of 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene has led to its use in the development of advanced polymers and coatings. The presence of multiple functional groups allows for tailored properties such as enhanced mechanical strength, improved thermal stability, and increased chemical resistance. These properties make it suitable for applications in industries ranging from automotive to electronics.

In conclusion, 2-(aminomethyl)-4-methylpent-1-en-3-ylbenzene (CAS No. 2229225-84-5) is a versatile organic compound with significant potential in various scientific and industrial fields. Its unique molecular structure provides a foundation for the development of novel materials and bioactive compounds, making it an important subject of ongoing research and development efforts.